3-chloro-4-fluoro-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide
Description
3-chloro-4-fluoro-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide (CF3TBS) is a promising compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of sulfonamide compounds, which have been extensively studied for their pharmacological properties.
Scientific Research Applications
Anti-Inflammatory Properties: Thiophenes exhibit anti-inflammatory effects, making them valuable in managing inflammatory conditions. Researchers have explored their potential as anti-inflammatory agents .
Anti-Psychotic Activity: Certain thiophene derivatives have demonstrated anti-psychotic properties. These compounds may contribute to the treatment of mental health disorders .
Anti-Arrhythmic Effects: Thiophenes have been investigated for their ability to regulate heart rhythm (anti-arrhythmic activity). These compounds may be relevant in cardiovascular medicine .
Anti-Anxiety Potential: Some thiophene-based molecules exhibit anxiolytic effects, which could be beneficial for anxiety-related disorders .
Anti-Fungal Properties: Thiophenes have antifungal activity, making them relevant in the fight against fungal infections .
Antioxidant Activity: Certain thiophene derivatives act as antioxidants, protecting cells from oxidative damage. Antioxidants play a crucial role in overall health and disease prevention .
Estrogen Receptor Modulation: Thiophenes may interact with estrogen receptors, potentially influencing hormonal pathways. This property could have implications in hormone-related conditions .
Anti-Mitotic Effects: Thiophenes interfere with cell division (mitosis), which is essential for cancer treatment. Researchers explore their anti-mitotic potential .
Anti-Microbial Properties: Thiophenes exhibit antimicrobial activity against bacteria and other pathogens. This property is relevant in infectious disease research .
Kinase Inhibition: Some thiophene derivatives inhibit kinases, enzymes involved in cell signaling pathways. Kinase inhibitors are essential in cancer therapy and other diseases .
Industrial and Material Science Applications
Beyond medicine, thiophenes find applications in industry and material science:
Raw Materials for Synthesis: 2-Butylthiophene and 2-octylthiophene serve as raw materials for synthesizing anticancer agents and anti-atherosclerotic compounds, respectively .
Metal Complexing Agents: Thiophenes can form complexes with metal ions, making them useful in metal coordination chemistry .
Insecticides: Researchers have explored the insecticidal properties of certain thiophene derivatives, contributing to pest control efforts .
properties
IUPAC Name |
3-chloro-4-fluoro-N-[thiophen-2-yl(thiophen-3-yl)methyl]benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFNO2S3/c16-12-8-11(3-4-13(12)17)23(19,20)18-15(10-5-7-21-9-10)14-2-1-6-22-14/h1-9,15,18H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIAPZOXCKCKBTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(C2=CSC=C2)NS(=O)(=O)C3=CC(=C(C=C3)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFNO2S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-4-fluoro-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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